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Compound of Interest

Compound Name: 2,4-Dichloro-5-nitrophenol

Cat. No.: B104017

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,4-Dichloro-5-nitrophenol in a laboratory setting. The information
is intended for researchers, scientists, and drug development professionals to ensure safe
handling and minimize exposure risks.

Chemical Identifier:
e Name: 2,4-Dichloro-5-nitrophenol
e CAS Number: 39489-77-5

Hazard Identification and Classification

2,4-Dichloro-5-nitrophenol is classified as a hazardous chemical.[1] It is crucial to understand
its potential health effects to ensure proper handling.

GHS Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]
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Hazard Classification Category
Acute Oral Toxicity Category 4
Acute Dermal Toxicity Category 4
Acute Inhalation Toxicity Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Data sourced from Fisher Scientific Safety Data Sheet.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table
summarizes the required PPE for handling 2,4-Dichloro-5-nitrophenol.
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Body Part PPE Recommendation Standard/Specification
o Conforming to EN166 (EU) or
Safety goggles with side-
Eyes/Face ) ) NIOSH (US) approved (29
shields or a face shield.
CFR 1910.133).[1]
Chemical-resistant gloves, a
lab coat, and closed-toe )
) ) Gloves tested according to EN
Skin shoes. For potential splashes,
_ _ _ 374.[3]
an impervious apron is
recommended.
Wear appropriate protective
gloves. Nitrile gloves may
provide splash protection but
Always check the
should be changed
) ) manufacturer's glove
Hands immediately upon contact. For

more direct or prolonged
contact, consider thicker, more
resistant materials like butyl

rubber or neoprene.[4]

compatibility chart for specific

breakthrough times.

Respiratory

Use only in a well-ventilated
area, preferably within a
chemical fume hood. If dust
formation is likely or ventilation
is inadequate, a
NIOSH/MSHA-approved
respirator with a particulate

filter is necessary.

NIOSH/MSHA or European
Standard EN 149 approved
respirator.[1][3]

Operational Plan: Step-by-Step Handling Procedure

This section provides a procedural workflow for the safe handling of 2,4-Dichloro-5-

nitrophenol from preparation to post-experiment cleanup.

1. Preparation and Engineering Controls:

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL1836906&productDescription=24-DICHLRO-5-NTROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6524-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDA1NjF8YXBwbGljYXRpb24vcGRmfGFEZzJMMmhpTUM4NU1UZ3dOemcwTnpnM05EZzJMMU5FUWw4Mk5USTBYMGxGWDBWT0xuQmtaZ3xhNzdmYmRiMjAyNWE2NTVlNmI2ZmYyZjY1MzhiYWU5ODA3NzM5ZjFhODE5N2NjMzczZjRmNzdhMTVlZmEwMjUx
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.fishersci.com/store/msds?partNumber=AAL1836906&productDescription=24-DICHLRO-5-NTROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6524-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDA1NjF8YXBwbGljYXRpb24vcGRmfGFEZzJMMmhpTUM4NU1UZ3dOemcwTnpnM05EZzJMMU5FUWw4Mk5USTBYMGxGWDBWT0xuQmtaZ3xhNzdmYmRiMjAyNWE2NTVlNmI2ZmYyZjY1MzhiYWU5ODA3NzM5ZjFhODE5N2NjMzczZjRmNzdhMTVlZmEwMjUx
https://www.benchchem.com/product/b104017?utm_src=pdf-body
https://www.benchchem.com/product/b104017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1]

» Work exclusively in a well-ventilated area, such as a certified chemical fume hood, to
minimize inhalation exposure.[1][2]

» Before starting, ensure all necessary PPE is available and in good condition.

e Prepare all necessary equipment and reagents to avoid interruptions during handling.
2. Handling the Chemical:

o Wear all required PPE as specified in the table above.

e Avoid the formation of dust and aerosols.[1][2]

e Do not eat, drink, or smoke in the handling area.[1]

o Measure and dispense the chemical carefully to prevent spills.

o Keep the container tightly closed when not in use.[1]

3. Post-Handling and Cleanup:

e Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
o Decontaminate all work surfaces and equipment after use.

» Remove and dispose of contaminated gloves and other disposable PPE as hazardous
waste.

» Contaminated clothing should be removed and washed before reuse.[1]

Emergency Procedures

First-Aid Measures:
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Exposure Route First-Aid Instructions

Move the victim to fresh air and keep them at
rest in a comfortable breathing position. If
feeling unwell, call a POISON CENTER or
doctor.[1]

Inhalation

Immediately wash the affected area with plenty

_ of soap and water. If skin irritation occurs, seek
Skin Contact ) ) ) )

medical advice. Remove contaminated clothing

and wash it before reuse.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Rinse the mouth with water. Call a POISON

Ingestion .
CENTER or doctor if you feel unwell.[1]

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material and place it into a suitable, labeled container
for disposal. Avoid generating dust.[1]

Do not allow the chemical to enter drains or waterways.

Disposal Plan

All waste containing 2,4-Dichloro-5-nitrophenol, including contaminated PPE and cleaning
materials, must be treated as hazardous waste.

e Waste Collection: Collect all chemical waste in a clearly labeled, sealed, and compatible
container. The label should read "HAZARDOUS WASTE" and include the chemical name.
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o Storage: Store waste containers in a designated, well-ventilated, and secure area,
segregated from incompatible materials.

» Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1] Do not dispose of it in the
environment.

Workflow for Safe Handling of 2,4-Dichloro-5-
nitrophenol
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Workflow for Safe Handling of 2,4-Dichloro-5-nitrophenol
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Caption: A logical workflow for handling 2,4-Dichloro-5-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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